Cas no 924377-45-7 (2-(chloromethyl)-5-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-1,3,4-oxadiazole)

• Product Name: 2-(chloromethyl)-5-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-1,3,4-oxadiazole
• CAS No: 924377-45-7
• MF: C₁₃H₁₀ClN₃OS
• MW: 291.756000041962
• MDL: MFCD08444839
• CID: 5228136
• Update Time: 2026-03-07

2-(chloromethyl)-5-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-(chloromethyl)-5-(4-methyl-2-phenyl-5-thiazolyl)-
• 2-(chloromethyl)-5-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-1,3,4-oxadiazole

• MDL： MFCD08444839
• Inchi： 1S/C13H10ClN3OS/c1-8-11(12-17-16-10(7-14)18-12)19-13(15-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key： ADFWXAOMUNLMLG-UHFFFAOYSA-N
• SMILES： O1C(C2SC(C3=CC=CC=C3)=NC=2C)=NN=C1CCl

Additional information on 2-(chloromethyl)-5-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-1,3,4-oxadiazole

Recent Advances in the Study of 2-(Chloromethyl)-5-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-1,3,4-oxadiazole (CAS: 924377-45-7)

The compound 2-(chloromethyl)-5-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-1,3,4-oxadiazole (CAS: 924377-45-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a 1,3,4-oxadiazole core linked to a thiazole moiety, has been investigated for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its structure-activity relationships (SAR) to enhance its efficacy and selectivity.

One of the key areas of research has been the synthesis and structural modification of 2-(chloromethyl)-5-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-1,3,4-oxadiazole. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic route that yields the compound with higher purity and scalability. The researchers employed a multi-step reaction sequence involving the cyclization of thiosemicarbazides followed by chloromethylation, achieving an overall yield of 78%. This advancement is critical for facilitating further pharmacological evaluations and potential industrial-scale production.

In terms of biological activity, recent in vitro studies have demonstrated the compound's potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. Additionally, the compound has shown promising anticancer activity in cell lines derived from breast and lung cancers, with IC50 values in the low micromolar range. These findings suggest its potential as a dual-action agent targeting both infectious diseases and malignancies.

Further investigations into the molecular interactions of 2-(chloromethyl)-5-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-1,3,4-oxadiazole have utilized computational docking studies and molecular dynamics simulations. These studies revealed high-affinity binding to key enzymes involved in bacterial DNA replication and cancer cell proliferation, such as DNA gyrase and cyclin-dependent kinases (CDKs). The chloromethyl group at the 2-position of the oxadiazole ring was identified as a critical pharmacophore, contributing to covalent binding with target proteins and enhancing inhibitory potency.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. Recent efforts have explored the synthesis of prodrug derivatives and nanoparticle-based formulations to improve bioavailability and reduce toxicity. Preliminary data from animal models indicate that these strategies may enhance the compound's pharmacokinetic profile and therapeutic index.

In conclusion, 2-(chloromethyl)-5-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-1,3,4-oxadiazole represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to translate these findings into clinically viable candidates, with a focus on overcoming current limitations and expanding its therapeutic applications. The compound's unique structural features and broad-spectrum biological activities make it a compelling subject for future studies in chemical biology and medicinal chemistry.